Cas no 250383-87-0 (N-Benzyl-5-bromothiophene-2-carboxamide)

• Product Name: N-Benzyl-5-bromothiophene-2-carboxamide
• CAS No: 250383-87-0
• MF: C₁₂H₁₀BrNOS
• MW: 296.182900905609
• CID: 2117085
• Update Time: 2023-08-04

N-Benzyl-5-bromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-bromothiophene-2-carboxamide
• KUC100341
• KUC100341N
• N-Benzyl-5-bromothiophene-2-carboxamide

• Inchi： 1S/C12H10BrNOS/c13-11-7-6-10(16-11)12(15)14-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key： APHQUEPUSSRTPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC2C=CC=CC=2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 57.3